AbstractLightweight carbon fiber/carbon composites (CFC) are widely used in solar silicon furnace, semiconductor long crystal furnace and other high-temperature equipment due to its superior low thermal conductivity, low expansion coefficient, high purity, good mechanical properties, and high temperature resistance. In this paper, the lightweight chopped CFC was prepared by the method of liquid phase dispersion of chopped carbon fibers-vacuum filtration-curing molding-high temperature carbonization and graphitization. The thermal conductivity of lightweight chopped CFC with different densities (0.12, 0.16 and 0.18 g/cm3) was studied, and the thermal conductivity of lightweight chopped CFC at high temperature was also studied. The results show that the thermal conductivity (1000 °C) of the chopped CFC gradually increases with the increasing density from 0.179 W/(mK) (0.12 g/cm3) to 0.190 W/(mK) (0.16 g/cm3), 0.282 W/(mK) (0.18 g/cm3), indicating that with the increasing density, the thermal conduction path of the carbon fiber increases, the thermal conductivity of the CFC material increases, and then the thermal insulation performance decreases. In addition, with the increasing temperature, the phonon vibration increases, the thermal conductivity of the CFC material also increases, and then the thermal insulation performance decreases.

AbstractThis study aimed to determine the effects of varying Aluminum oxide (Al2O3) and Graphene Nanoplatelets (GNP) concentrations on epoxy-based polymer composites’ mechanical and tribological characteristics. Al2O3 (1 to 5 wt.%) and GNP (0 to 1 wt.%) reinforced epoxy matrix composites were produced with sonication and stirring magnetic route. Mechanical, microstructural and tribological properties of composites were investigated via X-ray diffraction (XRD), Archimedes’ Method, Scanning Electron Microscopy (SEM), Energy Dispersive X-Ray Spectroscopy (EDX), Raman spectroscopy, hardness, impact, tensile, compressive and wear tests. The highest ultimate tensile strength and compressive strength were found at 62.83 and 137 MPa for 3 wt.% reinforced Al2O3 epoxy matrix composites, and it was observed that there was a 38% and 17% increase compared to neat epoxy, respectively. The highest impact strength was found for 3 wt.% Al2O3 and 1 wt.% GNP-reinforced composites and increased by 19% compared to neat epoxy. The best hardness was found for 3 wt.% reinforced Al2O3 and 0.25 wt.% GNP-reinforced composite, and there was a 22% increase in hardness compared to neat epoxy. Also, the highest wear resistance (1.686x10−6 mm3/Nm) and lowest Coefficient of Friction (COF, 0.13755) were determined for the same specimen.

AbstractCurrently, Lithium is the lightest metal known in nature, which is widely applied in most walks of life. However, the present storage of lithium resources in the world is far from meeting the consumption market surge demand for lithium resources. Liquid lithium resources such as Salt Lake brine and seawater brine will become the primary source and inevitable choice for lithium extraction in the future due to a large amount of lithium, and its recovery requires a simple and effective process. This study synthesized TEG4MEC, a pseudo-crown ether monomer with a ring unit, to achieve effective Lithium-ion (Li+) recognition through specific interaction with Li+. Then, the TEG4MEC monomer was grafted onto the surface of cross-linked chitosan microspheres (CCS) by surface initiation polymerization. A series of static and dynamic adsorption studies showed that the pH value of the solution had a significant effect on Li+ adsorption. For CCS-TEG4MEC microspheres, the best adsorption effect was observed at pH = 7.0. The maximum adsorption capacity of Li+ on CCS-TEG4MEC microspheres obtained by Langmuir isotherm fitting is 156.16 mg g−1. In addition, CCS-TEG4MEC microspheres also showed effective regeneration performance and highly stable adsorption capacity, which could be reused.

AbstractParaffin/carbon nanotube (Pa/CNTs) nanocomposite with different CNTs lengths was prepared in order to investigate the change of thermophysical properties of paraffin phase change material (PCM). For this purpose, CNTs were first treated with sulfuric and nitric acids, which reduced the length of CNTs. Then, for complete dispersion of CNTs in paraffin, secondary functionalization was done using dodecylamine and they were added to paraffin with different wt.%. In order to stabilize the shape of paraffin, composites were inserted into graphene aerogel by vacuum impregnation method. Experiments showed that with the increase in the wt.% of CNTs, the thermal conductivity of composites increases, and the highest increase of 26.92% was observed for the composite containing 1 h refluxed CNTs with 1.2 wt.% in solid paraffin. Also, with an increase in the wt.% of CNTs, the latent heat of melting and solidifying of the composite increased, but the specific heat decreased. The absorption capacity of paraffin by graphene aerogel was investigated and the maximum absorption capacity was observed for the composite containing 1 h refluxed CNTs with 0.6 wt.% which showed 36.11% increase compared to the pure paraffin. In addition, by performing the leakage test, it was observed that the GA/Pa/CNTs structure has very good shape stability.

AbstractAn effective and green method including in-situ solvothermal reduction of multi-layered graphene oxide (MLGO) using a mixture of acetonitrile and sesame, ginger and cinnamon oils, was investigated for preparing a hydrophobic and corrosion-resistant epoxy coating. The efficiencies of the oils as green reducing agents with synergistic effect by acetonitrile in the solvothermal reduction of MLGO at a temperature of 70 °C were compared with each other. FT-IR, TGA, Raman, and Mapping-EDAX analysis showed that the solvothermal reduction process of MLGO in acetonitrile/cinnamon oil mixture was successfully performed. The results of long-term salt spray and electrochemical impedance tests showed that epoxy-RMLGO (acetonitrile/cinnamon oil) nano-coating had a significant improvement in corrosion resistance (after10 months, the impedance value was 8.1 × 108 Ω cm2) compared with the other coatings. Also, the value of the water contact angle for the nano-coating was 102.80° and based on Mapping-EDAX analysis, the C/O ratio was 54.45.

AbstractRelative populations of the four energy-lowest isolated-pentagon-rule (IPR) isomers of Y@C82 under the high-temperature synthetic conditions are computed using the Gibbs energy based on characteristics from the density functional theory calculations (B3LYP/6–31G∗**∼∼∼SDD entropy, B3LYP/6–31G*∗*∼SDD and B2PLYPD/6–31 + G*∼SDD energetics). Two major species are predicted, Y@C2v;9-C82 and Y@Cs(c);6-C82, their calculated equilibrium relative populations agreeing with observations.

AbstractThe atmospheric residue (AR) was pyrolyzed at multiple temperatures (400 to 700 °C) for 90 minutes at a 10 °C/min heating rate to produce an upgraded liquid fuel and coke. The liquid fuel produced at 400 °C had the highest API gravity. Thus, its chemical composition was determined by 1HNMR spectroscopy and GC-MS technique. The produced coke was converted into active carbon (AC) via the KOH-activation route by optimizing the impact of the carbonization period and temperature, besides the KOH impregnation ratio, on the yield and the iodine number of AC. The ideal AC sample was produced at 750 °C for 1 h and a 2:1 KOH: coke impregnation ratio. This AC was analyzed for its BET surface area, pore volume, XRD, FE-SEM, EDX, and FTIR. The BET surface area of the best AC was 742.20 m2/g, while its mean pore diameter was 1.95 nm, suggesting its microporosity. The AC was tested to eliminate dibenzothiophene (DBT) from model fuel and gasoline. The ultimate removal of DBT was achieved by employing 0.35 g of AC at 40 °C for 30 minutes. In conclusion, the experimental outcomes suggest that this AC can successfully eliminate DBT from fuels.

Abstractα, β, γ, δ—Copper(II) tetraphenylporphyrinate (CuTPP) has been investigated as an active material in composites for optoelectronic devices, such as organic light-emitting diodes (OLEDs). This study focused on the spectroscopic, structural, and morphological analysis of CuTPP thin films obtained using layer-by-layer deposition. The infrared spectra of the films, deposited both on ceramic glass and indium tin oxide-coated glass, revealed that the substrate interacts with CuTPP, inducing the formation of aliphatic CH2 or CH3 and a general rearrangement of the bands related to the bending of phenyl groups. UV–vis spectroscopy indicated the presence of two bands at 350 and 472 nm in the films, instead of the intense band in the region between 380 and 500 nm corresponding to the Soret band. The structure of the complex was elucidated by single-crystal X-ray diffraction. X-ray powder diffraction analysis showed that films exhibited two peaks associated with the 101 and 103 planes, which noticeably increased after heating at 200 °C. Scanning electron microscopy images confirmed that the annealing favored the growth of two-dimensional square-shaped aggregates on the surface of the substrate.

AbstractIn this study, multi-walled nanotubes (MWCNTs) functionalized with carboxyl group are used as additives with different morphologies of chiral, zigzag and armchair to investigate the effects of three MWCNTs on the mechanical and water absorption properties of cement-based composites. Accordingly, two different concentrations of 0.05 and 0.1 wt.% of MWCNTs are incorporated in the cement paste with a water-to-cement ratio of 0.4. The results indicate that the chiral sample for 0.05 wt.% at the age of 7 and 28 days and 0.1 wt.% at 7 days, and the armchair sample with 0.1 wt.% at the age of 28 days have the highest compressive strength. The flexural strength at 7 and 28 days show that the chiral MWCNT composite has the greatest increase in strength for both 0.05 and 0.1%. The ranking of water absorption is chiral < zigzag < armchair < PC and armchair < chiral < zigzag < PC for 0.05 and 0.1 wt.% MWCNT at 28 days, respectively. The results, thus, show that the lowest percentage of water absorption is obtained by 0.05% chiral MWCNT-COOH and 0.1% armchair MWCNT-COOH at the age of 28 days. The effect of bridging, connecting MWCNTs and hydration products provided by MWCNTs-COOH, is, thus, confirmed by SEM.

AbstractIn the current contribution, copper-manganese bimetallic oxide nanoparticles attached to carbon nanotube surfaces have been created utilizing a straightforward method rather than complicated machinery. The employed sources of Cu and Mn were copper sulfate and potassium permanganate, which were combined with modified carbon nanotubes and thermally treated at 250, 350, and 450 °C, respectively. As the annealing temperature rises from 250 to 450 °C, the copper-manganese bimetallic oxide nanoparticles adhered to the surface of the carbon nanotubes gradually grow in size from 9 to 45 nm. XRD and FTIR methods were used to study structural characteristics. The existence of copper-manganese bimetallic oxide phases was established based on the results. The peak height and sharpness of the XRD data were also improved by increasing the annealing temperature, reflecting an improvement in the crystallinity. A broadband dielectric spectroscopy (BDS) was used to show how the applied frequency affected the dielectric characteristics.